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Introduction
Peforelin is a synthetic analogue of Gonadotropin-Releasing Hormone (GnRH), specifically an

analogue of lamprey GnRH-III (l-GnRH-III).[1][2] It is utilized in swine reproductive

management for the induction and synchronization of estrus.[1] Unlike other GnRH analogues

that primarily trigger the release of Luteinizing Hormone (LH), peforelin selectively stimulates

the secretion of Follicle-Stimulating Hormone (FSH) from the anterior pituitary gland.[3][4][5]

This targeted action on FSH promotes the growth and maturation of ovarian follicles, leading to

a more predictable onset of estrus in weaned sows and in sexually mature gilts following

progestogen treatment.[1][5] These application notes provide detailed protocols for the use of

peforelin in swine, summarize key quantitative data from various studies, and illustrate the

underlying physiological pathways and experimental workflows.

Mechanism of Action
Peforelin, as a GnRH agonist, binds to GnRH receptors on the pituitary gonadotrophs. Its

unique structure results in a preferential stimulation of the synthesis and release of FSH over

LH.[3][4] The surge in endogenous FSH stimulates the recruitment and development of a

cohort of ovarian follicles.[5] As these follicles grow, they produce estrogens, which are

responsible for the behavioral and physiological signs of estrus.[5] This hormonal cascade

ultimately leads to ovulation, making peforelin a valuable tool for synchronizing breeding

cycles within a herd.[5][6]
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Caption: Peforelin signaling pathway in swine.

Quantitative Data Summary
The efficacy of peforelin has been evaluated in numerous studies, demonstrating its impact on

key reproductive parameters in both gilts and sows of varying parities.

Table 1: Peforelin Dosage and Administration Timing

Animal Category Condition Peforelin Dosage
Timing of
Administration

Gilts

Sexually mature,

following progestogen

(e.g., altrenogest)

cycle inhibition

150 µg (2.0 mL)

48 hours after final

progestogen

treatment

Primiparous Sows Post-weaning 37.5 µg (0.5 mL)
24 hours after

weaning

Pluriparous Sows Post-weaning 150 µg (2.0 mL)
24 hours after

weaning

Data sourced from multiple studies.[1][3][7]
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Table 2: Comparative Efficacy of Peforelin Treatment

Parameter Animal Group
Peforelin
Treated

Control Group
Statistical
Significance

Estrus Rate (%) Gilts 90.0% 78.5% p ≤ 0.05[1]

Pluriparous

Sows
93.3% 80.8% p < 0.05[3]

All Sows (Herd

Study)
93.2% 87.2% p = 0.0119[7]

Pregnancy Rate

(%)
Gilts 94.6% Not Reported

Statistically

better than

untreated (p <

0.05)[3]

Farrowing Rate

(%)
Gilts 93.9% Not Reported

Statistically

better than

untreated (p <

0.05)[3]

Gilts (Herd

Study)
93.33% (avg) 89.23% (avg)

p ≤ 0.05 (for gilt

subgroup)[1]

Weaning-to-

Estrus Interval

Pluriparous

Sows
Improved - p < 0.05[3]

Primiparous

Sows
Improved - p < 0.05[3]

Experimental Protocols
Protocol 1: Estrus Induction in Weaned Sows
Objective: To induce and synchronize estrus in primiparous and pluriparous sows post-

weaning.

Materials:
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Peforelin injection (e.g., Maprelin®, 75 µg/mL)[3]

Sterile syringes and needles for intramuscular injection

Animal restraining equipment

Teaser boar for estrus detection

Record-keeping materials

Methodology:

Animal Selection: Select healthy primiparous and pluriparous sows at the time of piglet

weaning. Exclude animals with general health disorders or a history of infertility.[3]

Timing of Injection: At 24 (±2) hours post-weaning, administer a single intramuscular injection

of peforelin.[3][7] The injection should be given into the neck muscle.[1]

Dosage Administration:

For primiparous sows, administer a dose of 37.5 µg (0.5 mL).[3][7]

For pluriparous sows (parity 2 and higher), administer a dose of 150 µg (2.0 mL).[3][7]

Estrus Detection: Beginning 48 hours after the injection, perform estrus detection at least

twice daily (e.g., morning and evening).[2][7] Utilize a teaser boar to identify sows exhibiting

the standing reflex.

Artificial Insemination (AI): Follow a standard fixed-time AI protocol based on the onset of

estrus. For example:

Sows in estrus on day 4 post-weaning (morning): Inseminate 24 hours later.[2]

Sows in estrus on day 5 post-weaning: Inseminate 8 hours later.[2]

Sows still in estrus 12-24 hours after the first AI should receive a second insemination.[2]

[7]
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Data Collection: Record the weaning-to-estrus interval (WEI), estrus rate, insemination

details, farrowing rate, and total number of piglets born.

Protocol 2: Estrus Induction in Gilts
Objective: To induce and synchronize estrus in sexually mature gilts following hormonal cycle

control.

Materials:

Progestogen feed additive (e.g., altrenogest)

Peforelin injection (75 µg/mL)

Sterile syringes and needles

Teaser boar

Record-keeping materials

Methodology:

Animal Selection: Select healthy, sexually mature gilts that have exhibited at least one

natural estrus cycle.

Cycle Synchronization: Administer an oral progestogen (e.g., altrenogest, 20 mg/day) for 18

consecutive days to synchronize the gilts.[1][7]

Timing of Injection: At 48 (±2) hours after the final altrenogest administration, administer a

single intramuscular injection of peforelin into the neck muscle.[3][7]

Dosage Administration: Administer a dose of 150 µg (2.0 mL) of peforelin.[1][3]

Estrus Detection: Begin estrus detection using a teaser boar at 72 hours after the final

altrenogest treatment (24 hours post-peforelin injection).[1][7] Conduct checks twice daily.

Artificial Insemination (AI): Perform AI according to the farm's standard operating

procedures, based on the onset and duration of the standing heat.
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Data Collection: Record the interval from last altrenogest treatment to estrus, estrus rate,

insemination details, pregnancy rate, farrowing rate, and litter size.

Protocol for Gilts Protocol for Sows

Start: Select Sexually
Mature Gilts

Administer Altrenogest
(18 days)

Wait 48 hours

Inject Peforelin (150 µg)

Estrus Detection
(from 24h post-injection)

Artificial Insemination

End: Data Collection

Start: Select Sows
at Weaning

Wait 24 hours

Inject Peforelin
(37.5 µg or 150 µg)

Estrus Detection
(from 48h post-injection)

Artificial Insemination

End: Data Collection

Click to download full resolution via product page

Caption: Experimental workflow for peforelin administration.
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Logical Relationships and Expected Outcomes
The application of peforelin is designed to optimize reproductive efficiency by addressing

common sources of variability in swine breeding. The logical flow from injection to improved

herd performance is based on a cascade of physiological and management-related outcomes.
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Caption: Logical flow of peforelin's effects.

Safety and Handling
Contraindications: Do not use in prepubertal gilts, pregnant or lactating animals, or in cases

of infertility or general health disorders.[3]

User Safety: Peforelin may cause irritation and sensitization. Individuals with known

hypersensitivity to GnRH analogues should avoid handling the product.[3] Accidental self-

injection can affect the reproductive system, and particular care should be taken by pregnant

women or women of childbearing age.[4]

Withdrawal Period: No withdrawal period is required for meat from treated pigs when used

according to label directions.[3]

Storage: Store refrigerated between 2°C and 8°C.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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